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Compound of Interest

Compound Name: Oligopeptide-41

Cat. No.: B12383207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oligopeptide-41, also known as CG-Keramin1, is a synthetic peptide that has garnered

interest for its role in promoting hair growth.[1][2] Its mechanism of action involves the

suppression of Dickkopf 1 (DKK-1), an inhibitor of the WNT signaling pathway.[3][4] By

inhibiting DKK-1, Oligopeptide-41 helps to preserve hair follicles and prevent hair loss.[3]

While primarily investigated for its therapeutic effects, a thorough understanding of its safety

profile, including potential cytotoxicity, is crucial for its development as a cosmetic or

therapeutic agent.

These application notes provide detailed protocols for assessing the in vitro cytotoxicity and

viability of cells treated with Oligopeptide-41. The following sections outline standard cell-

based assays, present representative data in a structured format, and include diagrams to

illustrate key signaling pathways and experimental workflows.

Data Presentation: Representative Cytotoxicity and
Viability Data
The following tables summarize hypothetical quantitative data from various assays to provide a

framework for data presentation and interpretation.

Table 1: Cell Viability as Determined by MTT Assay
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Oligopeptide-41
Concentration (µM)

% Cell Viability (Mean ±
SD)

IC50 Value (µM)

0 (Control) 100 ± 4.2

1 98.5 ± 3.8

10 95.2 ± 4.5

50 89.7 ± 5.1 >100

100 85.3 ± 4.9

SD: Standard Deviation

Table 2: Cytotoxicity as Determined by LDH Release Assay

Oligopeptide-41
Concentration (µM)

% Cytotoxicity (Mean ± SD) EC50 Value (µM)

0 (Control) 2.1 ± 0.8

1 2.5 ± 0.9

10 3.2 ± 1.1 >100

50 5.8 ± 1.5

100 8.4 ± 2.0

SD: Standard Deviation

Signaling Pathway
Oligopeptide-41 is known to interact with the WNT signaling pathway by inhibiting DKK-1. The

following diagram illustrates this proposed mechanism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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